molecular formula C12H19FN2O2 B8368196 2,4-Di(n-butoxy)-5-fluoropyrimidine

2,4-Di(n-butoxy)-5-fluoropyrimidine

Cat. No.: B8368196
M. Wt: 242.29 g/mol
InChI Key: DYWSJASQYRSYDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,4-Di(n-butoxy)-5-fluoropyrimidine is a useful research compound. Its molecular formula is C12H19FN2O2 and its molecular weight is 242.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19FN2O2

Molecular Weight

242.29 g/mol

IUPAC Name

2,4-dibutoxy-5-fluoropyrimidine

InChI

InChI=1S/C12H19FN2O2/c1-3-5-7-16-11-10(13)9-14-12(15-11)17-8-6-4-2/h9H,3-8H2,1-2H3

InChI Key

DYWSJASQYRSYDM-UHFFFAOYSA-N

Canonical SMILES

CCCCOC1=NC(=NC=C1F)OCCCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 9.8 g quantity of metal potassium is dissolved in 300 ml of absolute n-butanol, 16.7 g of 2,4-dichloro-5-fluoropyrimidine is added to the solution and the mixture is stirred at 60° to 70° C for 5 hours. After the reaction, the solvent is distilled off, 50 ml of water is added to the residue and the mixture is extracted with 300 ml of toluene. The toluene layer is washed with water, dried and concentrated. The concentrate is distilled at reduced pressure to give 20.6 g of colorless oily 2,4-di(n-butoxy)-5-fluoropyrimidine in a yield of 85.1%, b.p. 125°-126° C/3-4 mm Hg.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
300 mL
Type
reactant
Reaction Step One
Quantity
16.7 g
Type
reactant
Reaction Step Two

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